Cas no 727689-60-3 (N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide)

• Product Name: N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide
• CAS No: 727689-60-3
• MF: C₁₉H₁₄N₄OS₃
• MW: 410.535659313202
• CID: 5419196
• PubChem ID: 2222032
• Update Time: 2025-07-17

N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 727689-60-3
• AKOS000813855
• VU0618431-1
• N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-((4-phenylthiazol-2-yl)thio)acetamide
• F3394-1235
• Z275022096
• N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide
• N-(3-Phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-2-thiazolyl)thio]acetamide

• Inchi： 1S/C19H14N4OS3/c24-16(21-18-22-17(23-27-18)14-9-5-2-6-10-14)12-26-19-20-15(11-25-19)13-7-3-1-4-8-13/h1-11H,12H2,(H,21,22,23,24)
• InChI Key： VOKIAUSDGSLXSR-UHFFFAOYSA-N
• SMILES： C(NC1SN=C(C2=CC=CC=C2)N=1)(=O)CSC1=NC(C2=CC=CC=C2)=CS1

Computed Properties

• Exact Mass: 410.03297460g/mol
• Monoisotopic Mass: 410.03297460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.09±0.70(Predicted)

Additional information on N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide

Comprehensive Analysis of N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide (CAS No. 727689-60-3)

In the realm of organic chemistry and pharmaceutical research, N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide (CAS No. 727689-60-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiadiazole and thiazole moieties, represents a promising candidate for various biomedical and material science applications. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel heterocyclic compounds with tailored functionalities.

The molecular structure of N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide combines two aromatic systems—phenyl-thiadiazole and phenyl-thiazole—linked via a sulfanylacetamide bridge. This configuration not only enhances its stability but also offers diverse interaction sites for further chemical modifications. Such structural versatility aligns with current trends in drug discovery, where researchers seek compounds capable of targeting specific biological pathways with high precision. The compound's CAS No. 727689-60-3 serves as a critical identifier in databases, facilitating its study and commercialization.

One of the most frequently searched topics related to this compound revolves around its synthetic routes and scalability. Organic chemists often inquire about optimized protocols for its preparation, particularly focusing on green chemistry principles to minimize environmental impact. Recent advancements in catalytic methods and solvent-free reactions have opened new avenues for synthesizing N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide efficiently. These developments are crucial for industries aiming to produce the compound at scale while adhering to sustainable practices.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that derivatives of thiadiazole and thiazole exhibit antimicrobial, anti-inflammatory, and anticancer properties. While CAS No. 727689-60-3 itself is still under investigation, its structural analogs have shown promise in targeted therapy applications. This has led to a surge in searches for "thiadiazole-based drugs" and "thiazole derivatives in medicine," reflecting the broader scientific community's enthusiasm for these scaffolds.

From a material science perspective, N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide is also being explored for its photophysical properties. Its conjugated system makes it a candidate for organic electronics, such as OLEDs and sensors. Researchers are particularly interested in its fluorescence characteristics, which could be tuned for specific applications. This aligns with the growing demand for smart materials in tech industries, a topic frequently searched in conjunction with heterocyclic compounds.

In summary, N-(3-phenyl-1,2,4-thiadiazol-5-yl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide (CAS No. 727689-60-3) stands at the intersection of multiple cutting-edge research fields. Its structural complexity, coupled with its potential applications in pharmaceuticals and material science, makes it a compound of high interest. As scientific inquiries continue to evolve, this molecule is likely to remain a focal point for innovation, driven by its versatility and the broader trends in sustainable chemistry and precision medicine.